Cas no 1156709-22-6 ((5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine)

• Product Name: (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine
• CAS No: 1156709-22-6
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 4936856
• Update Time: 2025-06-23

(5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine

• Inchi： 1S/C10H9F2N3/c11-6-2-1-3-7(12)10(6)8-5-14-9(4-13)15-8/h1-3,5H,4,13H2,(H,14,15)
• InChI Key： MUSRHRVRVWLOCX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=CN=C(CN)N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine

Introducing (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine (CAS No. 1156709-22-6): A Compound with Promising Applications in Modern Medicinal Chemistry

CAS No. 1156709-22-6 refers to a specialized organic compound named (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of a difluorophenyl group and an imidazole core suggests a high degree of molecular complexity, which often translates into intriguing pharmacological properties. The compound’s structure is designed to interact with biological targets in a precise manner, making it a valuable candidate for further research and development.

The (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine molecule exhibits a distinct chemical profile that positions it as a versatile scaffold for drug discovery. The difluorophenyl moiety is known for its ability to modulate electronic properties and binding affinities, while the imidazole ring is a common pharmacophore found in numerous bioactive molecules. This combination of structural elements makes the compound particularly interesting for exploring new therapeutic avenues.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding interactions with biological targets. The difluorophenyl group in this compound is expected to contribute to these advantageous properties, potentially leading to more effective and durable drug candidates. Furthermore, the imidazole core is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding. These characteristics make (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine a promising candidate for further exploration in medicinal chemistry.

Current research in the field of medicinal chemistry increasingly focuses on developing small molecules that can modulate complex biological pathways. The structural features of (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine suggest that it may have applications in treating a wide range of diseases, including those involving inflammation, cancer, and neurological disorders. The compound’s ability to interact with multiple targets simultaneously could lead to synergistic effects that enhance therapeutic outcomes.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly assess the binding affinity of (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine to various biological targets. These studies have already revealed promising interactions with enzymes and receptors involved in critical disease pathways. This information is invaluable for designing more targeted and effective therapeutic strategies.

The synthesis of (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework efficiently. These synthetic approaches not only facilitate the production of the compound but also provide insights into its structural flexibility and reactivity.

As research continues to uncover new applications for fluorinated aromatic compounds, the significance of (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine is likely to grow further. Its unique combination of structural features makes it an attractive candidate for exploring novel therapeutic modalities. Additionally, the compound’s potential as a scaffold for drug design offers a pathway to discover new molecules with improved pharmacological profiles.

In conclusion, CAS No. 1156709-22-6, corresponding to (5-(2,6-Difluorophenyl)-1H-imidazol-2-yl)methanamine, represents a significant advancement in medicinal chemistry. Its structural complexity and promising biological activities position it as a valuable tool for drug discovery and development. As researchers continue to explore its potential applications, this compound is poised to make meaningful contributions to modern medicine.